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Compound of Interest

Compound Name: 2-Methoxypentanoic acid

Cat. No.: B2868719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling

precautions for 2-Methoxypentanoic acid, a chemical that requires careful management in a

laboratory setting. As a Senior Application Scientist, the following information is curated to

ensure that scientific advancement does not come at the cost of personal safety or

environmental integrity.

Section 1: Understanding the Compound -
Physicochemical Properties and Hazard
Identification
2-Methoxypentanoic acid (CAS No: 66018-26-6) is a carboxylic acid with the molecular

formula C6H12O3 and a molecular weight of 132.16 g/mol .[1] While specific toxicological data

is not widely available, the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals identifies it as a substance that causes skin irritation, serious eye damage, and

may cause respiratory irritation.[1] It is classified as a corrosive and an irritant.[1]

Key Hazard Information:
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Property Value/Classification Source

GHS Pictograms Danger [1]

Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritation

[1]

Hazard Classes

Skin Irritation (Category 2)Eye

Damage (Category 1)Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[1]

The primary hazards associated with 2-Methoxypentanoic acid stem from its corrosive

nature, a common characteristic of many carboxylic acids.[2] Concentrated acids can be

strongly corrosive to all body tissues, with particularly severe effects on the eyes and skin.[3]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE) - A Self-Validating
System of Protection
To mitigate the risks associated with handling 2-Methoxypentanoic acid, a stringent protocol

for exposure control and the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following measures are designed to create a self-validating system of safety,

where each step reinforces the overall protection of the handler.

Engineering Controls: The First Line of Defense
Ventilation: All handling of 2-Methoxypentanoic acid should be conducted in a well-

ventilated area. A certified chemical fume hood is the preferred environment to minimize the

inhalation of any vapors or mists.[4][5] The ventilation system should be regularly inspected

to ensure it is functioning correctly.

Emergency Equipment: Readily accessible emergency eyewash stations and safety showers

are critical in any area where 2-Methoxypentanoic acid is handled.[4][6] All laboratory

personnel must be trained on their location and proper use.
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Personal Protective Equipment (PPE): The Last Barrier
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being undertaken.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[7] For

tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[7]

[8]

Skin Protection:

Gloves: Chemical-resistant gloves are essential.[5][8] Nitrile or neoprene gloves are

generally recommended, but it is crucial to consult the glove manufacturer's compatibility

chart for the specific chemical being handled.[8] Gloves must be inspected for any signs of

degradation or perforation before each use.[9]

Protective Clothing: A chemical-resistant apron or a lab coat should be worn to protect

against spills.[3][8] For larger quantities or higher-risk procedures, chemical-resistant

coveralls may be necessary.[8]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[10][11] A written respiratory

protection program should be in place in such scenarios.[10]

Pre-Handling Safety Check Handling Protocol Post-Handling

Assess Task Risk Verify Fume Hood Operation Locate Eyewash/Shower Inspect PPE for Integrity Don Appropriate PPE Handle 2-Methoxypentanoic Acid Dispose of Waste Properly Doff PPE Correctly Wash Hands Thoroughly Procedure Complete

Click to download full resolution via product page

Caption: A logical workflow for ensuring personal safety before, during, and after handling 2-
Methoxypentanoic acid.
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Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to preventing accidents

and ensuring the long-term stability of 2-Methoxypentanoic acid.

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[12]

Minimize Spills: Pour liquids carefully and slowly to avoid splashing.[4] Using a funnel is

recommended.

Dilution: When diluting, always add the acid to water slowly, never the other way around, to

prevent a violent exothermic reaction.[10]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical. Do not

eat, drink, or smoke in areas where the chemical is used.[13]

Storage Requirements
Containers: Store in tightly closed, corrosion-resistant containers.[12][4] Ensure containers

are properly labeled with the chemical name and hazard warnings.[14]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of heat.[12][10]

Segregation: It is crucial to segregate 2-Methoxypentanoic acid from incompatible

materials.

Separate from bases.[15]

Separate from oxidizing agents.[14]

Separate from chemicals that can generate toxic gases upon contact, such as cyanides

and sulfides.[15]

Organic acids should be stored separately from mineral acids.[14][15]
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Shelving: Store on shelves below eye level to minimize the risk of dropping and splashing.

[15] Metal shelves should be avoided due to the risk of corrosion; wooden or corrosion-

resistant cabinets are preferable.[2][3] Use secondary containment trays to catch any

potential leaks.[15]

Chemical Storage Area

Incompatible Materials (Store Separately)

2-Methoxypentanoic Acid Storage

Corrosion-Resistant Cabinet

Bases Oxidizing Agents Cyanides/Sulfides Mineral Acids

Tightly Closed, Labeled Container

Secondary Containment Tray

Click to download full resolution via product page

Caption: A diagram illustrating the correct segregation and storage protocol for 2-
Methoxypentanoic acid.

Section 4: Emergency Procedures - Preparedness
and Response
In the event of an emergency, a swift and informed response is critical to minimizing harm.

Spill Response
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Evacuate: Evacuate all non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[12]

Absorb: Use an inert absorbent material, such as vermiculite or sand, to absorb the spilled

liquid. Do not use combustible materials like paper towels.

Neutralize: For small spills, cautiously neutralize the residue with a suitable agent like

sodium bicarbonate.

Collect and Dispose: Collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[12] Consult local, state, and federal regulations for proper

disposal procedures.[12][10]

First-Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air.[12] If breathing is difficult,

administer oxygen. Seek immediate medical attention.[12]

Skin Contact: Immediately flush the affected skin with copious amounts of running water for

at least 15 minutes while removing contaminated clothing and shoes.[12] Seek immediate

medical attention.[12]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and

easy to do.[12] Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[12] Seek immediate medical attention.[12]

In all cases of exposure, provide the attending medical personnel with the Safety Data Sheet

(SDS) for 2-Methoxypentanoic acid.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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